Cas no 1710661-20-3 (N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine)

• Product Name: N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine
• CAS No: 1710661-20-3
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5690809
• PubChem ID: 97617725
• Update Time: 2025-10-13

N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine
• Cyclopropyl-(1-methyl-1,2,3,4-tetrahydro-quinolin-7-ylmethyl)-amine
• 1710661-20-3
• 7-Quinolinemethanamine, N-cyclopropyl-1,2,3,4-tetrahydro-1-methyl-

• Inchi： 1S/C14H20N2/c1-16-8-2-3-12-5-4-11(9-14(12)16)10-15-13-6-7-13/h4-5,9,13,15H,2-3,6-8,10H2,1H3
• InChI Key： DFGJSYHMSQDCGU-UHFFFAOYSA-N
• SMILES： N(CC1C=CC2CCCN(C)C=2C=1)C1CC1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 372.9±30.0 °C(Predicted)
• pka: 8.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine

Introduction to N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine (CAS No. 1710661-20-3)

N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine, with the CAS number 1710661-20-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex heterocyclic structure, exhibits promising properties that make it a valuable candidate for further investigation in medicinal applications.

The chemical structure of N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine consists of a 1-methyl-1,2,3,4-tetrahydroquinolin-7-yl moiety linked to a cyclopropanamine group. The presence of the tetrahydroquinoline ring system suggests potential biological activity, as this scaffold is known to be present in several bioactive natural products and pharmacologically relevant compounds. The cyclopropanamine moiety further enhances the molecular complexity and may contribute to unique interaction profiles with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from tetrahydroquinoline derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. The specific substitution pattern in N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine may confer distinct pharmacological properties, making it a compelling subject for further exploration.

One of the most intriguing aspects of this compound is its potential role in addressing neurological disorders. Tetrahydroquinoline derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. The cyclopropanamine group may enhance these effects by facilitating better binding to specific neurotransmitter receptors or by modulating enzyme activity involved in neurodegenerative processes. Current research in this area is focused on identifying compounds that can cross the blood-brain barrier efficiently while maintaining high selectivity for target receptors.

Another area of interest is the compound's potential application in oncology. Preliminary studies have suggested that molecules containing the tetrahydroquinoline scaffold can interfere with key signaling pathways involved in cancer cell proliferation and survival. The structural features of N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine may enable it to inhibit enzymes such as tyrosine kinases or other targets that are critical for tumor growth. Further investigation into its mechanism of action could lead to the development of novel antitumor agents.

The synthesis of N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate core structure of this compound. These advancements have opened up new possibilities for exploring its pharmacological potential.

In conclusion, N-((1-Methyl-1,2,3,4-tetrahydroquinolin-7-yl)methyl)cyclopropanamine (CAS No. 1710661-20-3) is a promising compound with a rich structural framework that suggests multiple biological activities. Its potential applications in neurological and oncological therapies make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this molecule holds great promise for contributing to the next generation of therapeutic agents.